Cas no 136802-85-2 (BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE)

• Product Name: BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE
• CAS No: 136802-85-2
• MF: C₁₈H₂₂ClO₂P
• MW: 336.792845249176
• MDL: MFCD01630810
• CID: 91754
• PubChem ID: 329762920
• Update Time: 2025-05-28

BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE Chemical and Physical Properties

Names and Identifiers

• BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE
• Chlorobis(3,5-dimethyl-4-methoxyphenyl)phosphine
• chloro-bis(4-methoxy-3,5-dimethylphenyl)phosphane
• SCHEMBL459763
• DTXSID50402474
• Ethyl2,2-difluoroacetoacetate
• MFCD01630810
• chlorobis(4-methoxy-3,5-dimethylphenyl)phosphine
• JWCZKGYRAINWJA-UHFFFAOYSA-N
• AKOS015910269
• J-006913
• FT-0770222
• 136802-85-2
• CS-0106835
• Bis(3,5-dimethyl-4-methoxyphenyl)chlorophosphine, 95%
• Phosphinous chloride, P,P-bis(4-methoxy-3,5-dimethylphenyl)-
• DB-009591
• chlorobis(4-methoxy-3,5-dimethylphenyl)phosphane

• MDL： MFCD01630810
• Inchi： 1S/C18H22ClO2P/c1-11-7-15(8-12(2)17(11)20-5)22(19)16-9-13(3)18(21-6)14(4)10-16/h7-10H,1-6H3
• InChI Key： JWCZKGYRAINWJA-UHFFFAOYSA-N
• SMILES： ClP(C1C=C(C)C(=C(C)C=1)OC)C1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 336.10500
• Monoisotopic Mass: 336.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Viscous liquid
• Density: 1.141 g/cm3 at 25 °C
• Boiling Point: 451.7°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.597
• PSA: 32.05000
• LogP: 4.52390
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN3265
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S43-S45-S36-S37-S39
• Hazardous Material Identification：
• Packing Group：II
• Packing Group：II
• HazardClass：8
• PackingGroup：II

Additional information on BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE

Comprehensive Overview of BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE (CAS No. 136802-85-2)

BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE (CAS No. 136802-85-2) is a specialized organophosphorus compound widely recognized for its unique chemical properties and applications in advanced synthetic chemistry. This compound features a central phosphorus atom bonded to two 3,5-dimethyl-4-methoxyphenyl groups and a chlorine atom, making it a valuable intermediate in the synthesis of phosphine ligands and other phosphorus-containing derivatives. Its molecular structure, characterized by steric hindrance and electron-rich aromatic rings, contributes to its reactivity and selectivity in various chemical transformations.

In recent years, the demand for BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE has surged due to its role in the development of catalysts for cross-coupling reactions, a hot topic in modern organic synthesis. Researchers and industries are increasingly exploring its potential in palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in pharmaceutical and agrochemical manufacturing. The compound's ability to stabilize metal centers and enhance catalytic efficiency aligns with the growing focus on sustainable chemistry and green synthesis.

Another area of interest is the compound's application in material science, particularly in the design of phosphorescent materials and OLEDs (Organic Light-Emitting Diodes). Its electron-donating methoxy groups and bulky substituents make it an attractive candidate for tuning the photophysical properties of emissive materials. This has sparked discussions in forums and search queries related to "high-performance OLED materials" and "phosphine-based ligands for optoelectronics."

The synthesis of BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE typically involves the reaction of 3,5-dimethyl-4-methoxyphenylmagnesium bromide with phosphorus trichloride, followed by purification under inert conditions. This process highlights the importance of air-sensitive techniques and Schlenk line operations, which are frequently searched topics among synthetic chemists. The compound's stability and handling requirements are also subjects of interest, with many users seeking information on "storage conditions for chlorophosphines" and "safe handling of phosphorus intermediates."

From a commercial perspective, BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE is supplied by leading chemical manufacturers under stringent quality controls. Its pricing and availability often correlate with the demand for specialty phosphines and custom ligands, which are critical in asymmetric catalysis and drug discovery. Industry reports and market analyses frequently cite this compound as part of the broader organophosphorus chemicals market, which is projected to grow due to advancements in catalysis and functional materials.

In academic research, BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE has been featured in studies exploring ligand design and metal-ligand interactions. Its modular structure allows for systematic variations, making it a versatile tool for investigating structure-activity relationships. This aligns with the rising trend of computational chemistry and molecular modeling, where researchers simulate ligand behavior to predict catalytic performance.

Environmental and regulatory considerations also play a role in the discourse surrounding this compound. While it is not classified as hazardous under major regulatory frameworks, its lifecycle and disposal are topics of interest for green chemistry advocates. Searches related to "biodegradable phosphorus compounds" and "eco-friendly ligand alternatives" reflect this growing awareness.

In summary, BIS(3,5-DIMETHYL-4-METHOXYPHENYL)CHLOROPHOSPHINE (CAS No. 136802-85-2) is a multifaceted compound with significant implications in catalysis, material science, and pharmaceutical research. Its unique structure and reactivity continue to inspire innovations across disciplines, making it a subject of enduring relevance in both industrial and academic settings.